Cas no 1105224-52-9 (5-[(4-methylbenzenesulfonyl)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole)

• Product Name: 5-[(4-methylbenzenesulfonyl)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole
• CAS No: 1105224-52-9
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 5393278
• Update Time: 2025-05-26

5-[(4-methylbenzenesulfonyl)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-5-[(4-methylphenyl)sulfonylmethyl]-1,2,4-oxadiazole
• 5-[(4-methylbenzenesulfonyl)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole

• Inchi： 1S/C17H16N2O3S/c1-12-6-8-15(9-7-12)23(20,21)11-16-18-17(19-22-16)14-5-3-4-13(2)10-14/h3-10H,11H2,1-2H3
• InChI Key： RZUGEWJXALOEIG-UHFFFAOYSA-N
• SMILES： O1C(CS(C2=CC=C(C)C=C2)(=O)=O)=NC(C2=CC=CC(C)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-[(4-methylbenzenesulfonyl)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole

5-[(4-Methylbenzenesulfonyl)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole (CAS No. 1105224-52-9): An Overview

5-[(4-Methylbenzenesulfonyl)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole (CAS No. 1105224-52-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The core structure of 5-[(4-methylbenzenesulfonyl)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole consists of a 1,2,4-oxadiazole ring substituted with a (4-methylbenzenesulfonyl)methyl group and a (3-methylphenyl) group. The presence of these substituents imparts specific chemical and biological characteristics to the molecule, making it a valuable candidate for various pharmaceutical applications.

Synthetic Pathways and Structural Characterization:

The synthesis of 5-[(4-methylbenzenesulfonyl)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole typically involves multistep reactions that are well-documented in the literature. One common approach is the condensation of an appropriate nitrile with a hydrazide followed by cyclization to form the 1,2,4-oxadiazole ring. The subsequent introduction of the (4-methylbenzenesulfonyl)methyl and (3-methylphenyl) groups can be achieved through various coupling reactions and functional group transformations.

Spectral and analytical techniques such as NMR spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structure and purity of the synthesized compound. These methods provide detailed insights into the molecular conformation and electronic properties of 5-[(4-methylbenzenesulfonyl)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole.

Biological Activities and Mechanisms:

5-[(4-Methylbenzenesulfonyl)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole has been extensively studied for its potential therapeutic applications. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in the inflammatory response pathway. Specifically, this compound has shown significant inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate inflammation.

In addition to its anti-inflammatory effects, 5-[(4-Methylbenzenesulfonyl)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole has demonstrated promising antimicrobial activity against a range of bacterial strains. Studies have shown that this compound can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria by disrupting their cell wall synthesis and membrane integrity.

Furthermore, preliminary investigations into the anticancer potential of 5-[(4-Methylbenzenesulfonyl)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole have revealed its ability to induce apoptosis in cancer cells. The mechanism underlying this activity is thought to involve the modulation of signaling pathways that regulate cell proliferation and survival.

Clinical Relevance and Future Prospects:

The multifaceted biological activities of 5-[(4-Methylbenzenesulfonyl)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole make it a promising candidate for further clinical development. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties and low toxicity profiles in animal models. These findings suggest that it could be developed into a safe and effective therapeutic agent for treating inflammatory diseases, infections, and cancer.

Ongoing research is focused on optimizing the structure of 5-[(4-Methylbenzenesulfonyl)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being used to predict binding interactions with target proteins and guide rational drug design efforts.

In conclusion, 5-[(4-Methylbenzenesulfonyl)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole (CAS No. 1105224-52-9) represents a compelling example of how synthetic chemistry can be leveraged to develop novel compounds with significant therapeutic potential. As research in this area continues to advance, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs across various disease areas.